Cas no 2137219-19-1 (Cyclohexanamine, N-(1-ethylpropyl)-3,3,5-trimethyl-, (5R)-)

• Product Name: Cyclohexanamine, N-(1-ethylpropyl)-3,3,5-trimethyl-, (5R)-
• CAS No: 2137219-19-1
• MF: C₁₄H₂₉N
• MW: 211.386764287949
• CID: 5255418
• Update Time: 2025-07-17

Cyclohexanamine, N-(1-ethylpropyl)-3,3,5-trimethyl-, (5R)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, N-(1-ethylpropyl)-3,3,5-trimethyl-, (5R)-

• Inchi： 1S/C14H29N/c1-6-12(7-2)15-13-8-11(3)9-14(4,5)10-13/h11-13,15H,6-10H2,1-5H3/t11-,13?/m0/s1
• InChI Key： FMZZYKKSMRFNPH-AMGKYWFPSA-N
• SMILES： C1(NC(CC)CC)C[C@H](C)CC(C)(C)C1

Additional information on Cyclohexanamine, N-(1-ethylpropyl)-3,3,5-trimethyl-, (5R)-

Introduction to Cyclohexanamine, N-(1-ethylpropyl)-3,3,5-trimethyl-, (5R) and Its Significance in Modern Chemical Research

The compound identified by the CAS number 2137219-19-1, known as Cyclohexanamine, N-(1-ethylpropyl)-3,3,5-trimethyl-, (5R), represents a fascinating molecule in the realm of organic chemistry and pharmaceutical research. This isomerized amine derivative has garnered attention due to its unique structural features and potential applications in drug development and synthetic chemistry. The presence of a chiral center at the (5R) configuration adds an intriguing layer of complexity, making it a subject of interest for researchers exploring stereochemistry and enantioselective synthesis.

In recent years, the demand for specialized amines with tailored properties has surged in the pharmaceutical industry. Cyclohexanamine, N-(1-ethylpropyl)-3,3,5-trimethyl-, (5R) stands out due to its branched structure and the specific stereochemical arrangement at the (5R) position. This configuration is particularly significant in medicinal chemistry, where enantiomeric purity can drastically influence the efficacy and safety of therapeutic agents. The compound’s molecular framework suggests potential utility as an intermediate in synthesizing more complex molecules or as a building block for novel pharmacophores.

One of the most compelling aspects of this compound is its potential role in developing next-generation therapeutics. Researchers have been increasingly focusing on leveraging chiral amines to create drugs with enhanced specificity and reduced side effects. The (5R) configuration of Cyclohexanamine, N-(1-ethylpropyl)-3,3,5-trimethyl-, (5R) aligns well with this trend. Studies have demonstrated that such stereochemically defined compounds can exhibit improved binding affinity to biological targets, leading to more effective treatments for various diseases. For instance, derivatives of this molecule have shown promise in preliminary screenings for enzymes involved in metabolic pathways relevant to neurological disorders.

The synthesis of Cyclohexanamine, N-(1-ethylpropyl)-3,3,5-trimethyl-, (5R) presents unique challenges due to its complex stereochemistry and the need for high enantiomeric purity. Advanced synthetic methodologies, such as asymmetric hydrogenation and chiral auxiliary-assisted reactions, are often employed to achieve the desired configuration. These techniques not only highlight the progress in synthetic organic chemistry but also underscore the importance of precision in molecular construction. The ability to produce such intricate molecules with high fidelity opens doors for further exploration in drug discovery and material science.

Recent advancements in computational chemistry have further enhanced the understanding of Cyclohexanamine, N-(1-ethylpropyl)-3,3,5-trimethyl-, (5R)’s properties. Molecular modeling studies have revealed insights into its interactions with biological systems, providing a foundation for rational drug design. These simulations predict that modifications to the compound’s structure could lead to improved pharmacokinetic profiles or novel mechanisms of action. Such findings are particularly exciting for medicinal chemists who are constantly seeking innovative approaches to address unmet medical needs.

The industrial relevance of this compound cannot be overstated. As pharmaceutical companies strive to develop more sophisticated drugs, intermediates like Cyclohexanamine, N-(1-ethylpropyl)-3,3,5-trimethyl-, (5R) play a crucial role in streamlining synthetic routes and reducing production costs. The efficient synthesis of chiral amines not only accelerates drug development timelines but also contributes to sustainability efforts by minimizing waste and optimizing resource utilization. This aligns with broader industry trends toward greener chemistry practices.

In conclusion,Cyclohexanamine, N-(1-ethylpropyl)-3,3,5-trimethyl-, (5R) identified under CAS number 2137219-19-1 is a multifaceted compound with significant implications for chemical research and pharmaceutical innovation. Its unique structural attributes and stereochemical configuration make it a valuable asset in drug discovery efforts aimed at developing safer and more effective treatments. As research continues to uncover new applications for this molecule,Cyclohexanamine, N-(1-ethylpropyl)-3,3,5-trimethyl-, (5R) is poised to remain at the forefront of modern chemical science.